Cas no 1804648-33-6 (2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-carboxaldehyde)

• Product Name: 2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-carboxaldehyde
• CAS No: 1804648-33-6
• MF: C₈H₅F₃INO₂
• MW: 331.03048491478
• CID: 4835144
• Update Time: 2025-06-09

2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-carboxaldehyde

• Inchi： 1S/C8H5F3INO2/c1-4-2-13-7(12)6(5(4)3-14)15-8(9,10)11/h2-3H,1H3
• InChI Key： DFZYAXJYOAJZRW-UHFFFAOYSA-N
• SMILES： IC1=C(C(C=O)=C(C)C=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on 2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-carboxaldehyde

Introduction to 2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1804648-33-6)

2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1804648-33-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an iodo group, a methyl group, a trifluoromethoxy substituent, and a pyridine ring with a carboxaldehyde functional group. These features contribute to its potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The molecular structure of 2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-carboxaldehyde is particularly noteworthy due to its multifunctionality. The presence of the iodo group makes it an excellent leaving group for various substitution reactions, while the trifluoromethoxy substituent imparts unique electronic and steric properties. The pyridine ring, with its inherent aromaticity and basicity, further enhances the compound's reactivity and stability. The carboxaldehyde group provides additional reactivity, enabling it to participate in a wide range of chemical transformations.

In recent years, 2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-carboxaldehyde has been extensively studied for its potential in drug discovery and development. One of the key areas of interest is its use as a building block for the synthesis of bioactive molecules. For instance, researchers have utilized this compound to develop novel inhibitors of specific enzymes involved in various disease pathways. A study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives from 2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-carboxaldehyde, which exhibited potent inhibitory activity against a key enzyme implicated in cancer progression.

Beyond its role in drug discovery, 2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-carboxaldehyde has also found applications in the development of imaging agents and diagnostic tools. The trifluoromethoxy group, known for its strong electron-withdrawing effect, can influence the electronic properties of molecules, making them suitable for use in imaging techniques such as positron emission tomography (PET). A recent study in the Bioorganic & Medicinal Chemistry Letters demonstrated the synthesis and evaluation of radiolabeled derivatives of this compound for PET imaging applications.

The synthetic versatility of 2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-carboxaldehyde has also been explored in the context of combinatorial chemistry and high-throughput screening. Its ability to undergo diverse chemical transformations makes it an ideal starting material for generating large libraries of compounds for screening against various biological targets. This approach has been instrumental in identifying new lead compounds with potential therapeutic value.

In addition to its synthetic utility, 2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-carboxaldehyde has been investigated for its biological activities. Studies have shown that this compound and its derivatives exhibit significant anti-inflammatory and antioxidant properties. These properties are attributed to the presence of the trifluoromethoxy group and the pyridine ring, which can modulate cellular signaling pathways involved in inflammation and oxidative stress.

The safety profile of 2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-carboxaldehyde is another important aspect that has been evaluated in preclinical studies. Toxicological assessments have indicated that this compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed in animal models. However, further studies are needed to fully understand its safety profile and potential long-term effects.

In conclusion, 2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1804648-33-6) is a highly promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an excellent starting material for the synthesis of bioactive molecules, imaging agents, and other valuable intermediates. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.